![molecular formula C6H18F3N B043929 Triethylamine trihydrofluoride CAS No. 73602-61-6](/img/structure/B43929.png)
Triethylamine trihydrofluoride
Overview
Description
Triethylamine trihydrofluoride (TEA-THF) is a chemical compound composed of three ethylamine molecules and one hydrofluoride molecule. It is a colorless, volatile liquid with a faint, ammonia-like odor. TEA-THF has a variety of uses in scientific research, including in organic synthesis, as a catalyst, and as a reagent in the production of other compounds.
Scientific Research Applications
Fluorinating Agent : It is a versatile fluorinating agent used in nucleophilic substitutions, electrophilic additions, electrofluorinations, and the deprotection of silylethers (Haufe, 1996).
Electrochemical Selective Fluorination : As a high-boiling point, non-corrosive reagent, it is utilized in electrochemical selective fluorination of organic compounds, relevant in organic synthesis (Zhang Bao-gui, 2008).
Inhibition of Liver Enzymes : Triethylamine and similar alkylamines can inhibit rat liver sulfotransferase activities towards androgens, indicating potential use in drug discovery and development (Matsui, Takahashi, & Homma, 1993).
Synthesis of Pharmaceutical Compounds : Used in the synthesis of trifluoromethylamines, which are significant in the development of various pharmaceutical drugs (Kanie, Mizuno, Kuroboshi, & Hiyama, 1998).
RNA Synthesis : It aids in the efficient synthesis and purification of biologically active RNA oligoribonucleotides (Sproat, Colonna, Mullah, Tsou, Andrus, Hampel, & Vinayak, 1995).
Chemical Synthesis : Facilitates ultrasound-assisted one-pot synthesis of certain chemical compounds, providing cost-effective and environmentally friendly methods (Nabid, Rezaei, Ghahremanzadeh, & Bazgir, 2010).
Gas Sensing : Used in the development of sensors for triethylamine gas detection, which is important in food safety inspection and environmental monitoring (Zhou, Lu, Chen, Li, Wei, Zi, Zeng, Zhang, Zhang, Zhu, & Liu, 2020).
Health Effects Study : Its health effects have been studied through inhalation exposure experiments in rats and mice, showing no significant long-term health impacts (2018).
Mechanism of Action
Target of Action
Triethylamine trihydrofluoride (TEA·3HF) primarily targets organic compounds, especially those containing fluorine . It is used as a reagent to prepare fluorides from these compounds . It also targets benzylic C-H bonds for selective fluorination .
Mode of Action
TEA·3HF acts as a nucleophilic fluorine source, enabling the addition of fluorine to benzylic C-H bonds with high selectivity . This process is catalyzed by manganese salen complexes and utilizes nucleophilic fluorine sources like TEA·3HF .
Biochemical Pathways
TEA·3HF is involved in various chemical reactions, such as acyl halide formation, Grignard reactions, and synthesis of aromatic nitro compounds . It plays a crucial role in the selective fluorination of benzylic C-H bonds . It is also involved in the electrochemical fluorosulfonylation of styrenes, providing a sustainable and efficient method for synthesizing β-fluorosulfones .
Pharmacokinetics
It is soluble in organic solvents such as dichloromethane, diethyl ether, and acetonitrile, but insoluble in water . These properties may influence its bioavailability.
Result of Action
The result of TEA·3HF’s action is the synthesis of various organic compounds, especially those containing fluorine . It enables the incorporation of [ (18)F] fluoride sources used in PET imaging . It also allows for the synthesis of β-fluorosulfones .
Action Environment
The action of TEA·3HF is influenced by environmental factors such as temperature and pressure . For instance, the synthesis of TEA·3HF involves a reaction that takes place at temperatures between -40°C to 15°C . Additionally, TEA·3HF enables the shielding of reaction contents from electromagnetic fields during microwave irradiation, allowing for precise evaluation of chemical transformations without electromagnetic field effects .
Biochemical Analysis
Biochemical Properties
Triethylamine trihydrofluoride has applications in organic synthesis, particularly in the preparation of heterocyclic compounds . These compounds, which contain a 5-membered heterocycle linked to the structure by nitrogen (N), can be saturated, partially unsaturated, or aromatic and may include at least one quaternized nitrogen atom .
Molecular Mechanism
The molecular mechanism of this compound is primarily through its role as a fluorinating agent. It is used in the synthesis of acid fluorides and alkyl fluorides . It is also used in the synthesis of vicinal difluorides from epoxides .
properties
IUPAC Name |
N,N-diethylethanamine;trihydrofluoride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N.3FH/c1-4-7(5-2)6-3;;;/h4-6H2,1-3H3;3*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKGLACJFEHSFNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC.F.F.F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H18F3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2074372 | |
Record name | Triethylamine trihydrofluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2074372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid with a pungent odor; Hygroscopic; [Alfa Aesar MSDS] | |
Record name | N,N-Diethylethanamine trihydrofluoride | |
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CAS RN |
73602-61-6, 29585-72-6 | |
Record name | Ethanamine, N,N-diethyl-, hydrofluoride (1:3) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0073602616 | |
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Record name | Ethanamine, N,N-diethyl-, hydrofluoride (1:3) | |
Source | EPA Chemicals under the TSCA | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Triethylamine trihydrofluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2074372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Triethylammonium fluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.169 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Triethylammonium fluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.070.479 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: Triethylamine trihydrofluoride acts as a source of fluoride ions (F⁻). The fluoride ions are nucleophilic and can attack electron-deficient centers in molecules, leading to the substitution of other groups, often hydroxyl groups, with fluorine. [, , , ]
ANone: Introducing fluorine can significantly alter a molecule's properties, including its metabolic stability, lipophilicity, and binding affinity. [] This makes Et₃N·3HF a valuable tool in medicinal chemistry for modifying drug candidates. []
ANone: Its molecular formula is C₆H₁₈F₃N, and its molecular weight is 161.21 g/mol.
ANone: While the provided articles focus on its applications, ¹⁹F NMR spectroscopy is commonly used to monitor reactions involving this compound. []
ANone: It is crucial to select appropriate reaction vessels as this compound can react with glass. Sintered silicon carbide has been reported as a suitable material due to its high chemical resistance. []
ANone: Et₃N·3HF has been successfully employed in various transformations, including:
- Hydrofluorination of alkenes: Conversion of methallyl alkenes to tertiary fluorides. []
- Fluorodehydroxylation: Replacement of hydroxyl groups with fluorine in various substrates. []
- Desilylation: Removal of silyl protecting groups, such as tert-butyldimethylsilyl (TBDMS), in oligonucleotide synthesis. [, , , , ]
- Fluorination of benzylic C-H bonds: Introduction of fluorine at benzylic positions using manganese catalysts. []
ANone: Compared to some other fluorinating agents, Et₃N·3HF is considered relatively mild and easy to handle. [] This contributes to its wide use in organic synthesis.
ANone: While the provided research primarily focuses on experimental work, computational studies, such as DFT calculations, can be valuable for understanding reaction mechanisms and exploring potential new applications of Et₃N·3HF.
ANone: The presence of three hydrogen fluoride molecules associated with the triethylamine enhances the nucleophilicity of the fluoride ion, making it a more effective fluorinating agent.
ANone: It is typically used as a neat reagent or as a solution in anhydrous solvents like THF or DMF. Storage under inert atmosphere and exclusion of moisture are crucial for maintaining its reactivity. [, , ]
ANone: Like many fluorinating agents, Et₃N·3HF is corrosive and requires careful handling. It is essential to consult the safety data sheet and wear appropriate personal protective equipment. []
ANone: Information on its environmental fate and toxicity is limited. Responsible waste disposal and exploration of alternative fluorinating reagents with lower environmental impact are essential considerations. []
ANone: The provided research focuses on the use of this compound as a reagent in chemical synthesis, primarily for modifying organic molecules. It is not a pharmaceutical drug and does not have associated pharmacokinetic, pharmacodynamic, or toxicity profiles.
ANone: Yes, several other reagents can introduce fluorine into molecules. The choice often depends on the specific transformation and substrate. Examples include:
ANone: Specific waste management protocols should be followed based on local regulations and the nature of the reaction mixture. Neutralization and proper disposal are crucial.
ANone: Key resources include:
ANone: While a detailed historical account is outside the scope of the provided papers, its emergence as a mild and versatile fluorinating agent significantly impacted organic synthesis, particularly in the context of medicinal chemistry and oligonucleotide synthesis.
ANone: Its use in synthesizing modified nucleosides for oligonucleotide therapeutics highlights the synergy between chemistry and biology. [] Similarly, developing fluorinated compounds for PET imaging demonstrates its potential in materials science and medical imaging. []
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